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Compound of Interest

Compound Name:
Fmoc-Gly-NH-CH2-O-

Cyclopropane-CH2COOH

Cat. No.: B12377180 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Fmoc-Gly-NH-CH2-O-
Cyclopropane-CH2COOH, a specialized chemical entity used in the advanced development of

targeted therapeutics. The guide covers its chemical properties, a plausible synthetic route with

detailed protocols, and its critical application in the field of bioconjugation and drug delivery.

Core Chemical Properties
Fmoc-Gly-NH-CH2-O-Cyclopropane-CH2COOH is a complex organic molecule characterized

as an N-Fmoc protected amino acid derivative containing a unique cyclopropane-ether-acetic

acid linker moiety. It is primarily recognized as a building block or intermediate in the synthesis

of more complex bioconjugates, particularly for Antibody-Drug Conjugates (ADCs).[1][2] Its key

identifiers and physicochemical properties are summarized below.
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Property Value Source

CAS Number 2414254-47-8 [1][3]

Molecular Formula C23H24N2O6 [3]

Molecular Weight 424.45 g/mol [3]

IUPAC Name

3,10-Dioxa-5,8-

diazaundecanoic acid, 2-

cyclopropyl-11-(9H-fluoren-9-

yl)-6,9-dioxo-

[3]

Appearance White to off-white solid [3]

Purity (LCMS) ≥95.0% [3]

Primary Application

Intermediate for Antibody-Drug

Conjugate (ADC) Linker

Synthesis

[1][4]

Storage Conditions

4°C, stored under nitrogen. For

solutions: -80°C (6 months);

-20°C (1 month)

[3]

Synthesis and Experimental Protocols
A specific, peer-reviewed synthesis for Fmoc-Gly-NH-CH2-O-Cyclopropane-CH2COOH is not

publicly documented. However, a plausible and chemically sound synthetic pathway can be

proposed based on established methodologies in peptide chemistry and the synthesis of

unnatural amino acids.[1][5][6] The overall strategy involves the synthesis of a novel amino-

ether functionalized cyclopropane acetic acid, followed by a standard amide coupling reaction

with Fmoc-glycine.
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Part 1: Synthesis of Linker Backbone

Part 2: Amide Coupling & Final Product

Ethyl 2-cyclopropyl-2-oxoacetate

Ethyl 2-cyclopropyl-2-hydroxyacetate

Reduction
(e.g., NaBH4)

Ethyl 2-cyclopropyl-2-((2-aminoethoxy)methoxy)acetate
(Protected Amine, e.g., Boc)

Etherification
(e.g., with Boc-amino-ethoxy-methyl chloride)

2-Cyclopropyl-2-((2-aminoethoxy)methoxy)acetic acid
(Protected Amine)

Saponification
(e.g., LiOH)

Final Product (Amine Protected)

Amide Coupling

Fmoc-Gly-OH

Activated Fmoc-Gly-Ester
(e.g., NHS-ester)

Activation
(e.g., DCC/NHS or HATU)

Amide Coupling

Fmoc-Gly-NH-CH2-O-Cyclopropane-CH2COOH
(Final Product)

Amine Deprotection
(e.g., TFA)
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Targeting Vehicle Connecting Bridge Therapeutic Agent

Monoclonal Antibody Targets tumor-specific antigen Linker Component Derived from:
Fmoc-Gly-NH-CH2-O-Cyclopropane-CH2COOH Provides stability and controlled release

Conjugation
Cytotoxic Payload e.g., Exatecan Induces cell death

Attachment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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